Cas no 130747-13-6 (4H,5H-thieno3,2-cquinolin-4-one)

4H,5H-thieno[3,2-c]quinolin-4-one is a heterocyclic compound featuring a fused thienoquinoline scaffold, which is of significant interest in medicinal and materials chemistry. Its unique structure combines a thiophene ring with a quinolinone moiety, offering versatile reactivity and potential applications in pharmaceutical intermediates, organic synthesis, and optoelectronic materials. The compound’s rigid, conjugated system enhances stability and may contribute to desirable electronic properties. Its synthetic utility lies in its ability to serve as a precursor for functionalized derivatives, enabling further modifications for targeted applications. Researchers value this compound for its well-defined chemical properties and potential role in developing novel bioactive molecules or advanced materials.
4H,5H-thieno3,2-cquinolin-4-one structure
130747-13-6 structure
Product Name:4H,5H-thieno3,2-cquinolin-4-one
CAS No:130747-13-6
MF:C11H7NOS
MW:201.244381189346
CID:3706087
PubChem ID:11535765
Update Time:2025-06-07

4H,5H-thieno3,2-cquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-c]quinolin-4(5H)-one
    • 4H,5H-thieno3,2-cquinolin-4-one
    • C11H7NOS
    • 4H,5H-thieno[3,2-c]quinolin-4-one
    • 5H-thieno[3,2-c]quinolin-4-one
    • 130747-13-6
    • SCHEMBL1450262
    • AI-942/13331429
    • EN300-174297
    • DSNJDLWXDIHPKN-UHFFFAOYSA-N
    • Inchi: 1S/C11H7NOS/c13-11-8-5-6-14-10(8)7-3-1-2-4-9(7)12-11/h1-6H,(H,12,13)
    • InChI Key: DSNJDLWXDIHPKN-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(NC3C=CC=CC=3C1=2)=O

Computed Properties

  • Exact Mass: 201.02483502g/mol
  • Monoisotopic Mass: 201.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.3Ų

4H,5H-thieno3,2-cquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-174297-0.05g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
0.05g
$493.0 2023-09-20
Enamine
EN300-174297-0.1g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
0.1g
$644.0 2023-09-20
Enamine
EN300-174297-0.25g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
0.25g
$920.0 2023-09-20
Enamine
EN300-174297-0.5g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
0.5g
$1449.0 2023-09-20
Enamine
EN300-174297-1.0g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
1g
$0.0 2023-06-08
Enamine
EN300-174297-2.5g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
2.5g
$3641.0 2023-09-20
Enamine
EN300-174297-5.0g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
5.0g
$5387.0 2023-02-16
Enamine
EN300-174297-10.0g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
10.0g
$7988.0 2023-02-16
Enamine
EN300-174297-1g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
1g
$1857.0 2023-09-20
Enamine
EN300-174297-5g
4H,5H-thieno[3,2-c]quinolin-4-one
130747-13-6 91%
5g
$5387.0 2023-09-20
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